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Compound of Interest

Compound Name:
1-Aminocyclohexanecarboxylic

acid

Cat. No.: B555797 Get Quote

Essential Safety and Handling Guide for 1-
Aminocyclohexanecarboxylic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Aminocyclohexanecarboxylic acid in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Identification and Safety Data
1-Aminocyclohexanecarboxylic acid is a compound that requires careful handling due to its

potential health effects. According to the Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals, it is known to cause skin and eye irritation.[1][2][3][4] In some

cases, it has been associated with serious eye damage.[1][2]
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Parameter Value Source

GHS Hazard Classifications

Skin Irritation (Category 2)[1]

[3][4], Serious Eye Damage /

Eye Irritation (Category 1/2)[1]

[2][3]

PubChem, ChemicalBook,

Fisher Scientific, PhytoTech

Labs

Permissible Exposure Limit

(PEL) - OSHA
Not Established OSHA, NIOSH

Recommended Exposure Limit

(REL) - NIOSH
Not Established OSHA, NIOSH

Glove Breakthrough Time

Not Tested for this specific

chemical. Select gloves based

on manufacturer's chemical

resistance data for similar

compounds.

All Safety Products

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 1-Aminocyclohexanecarboxylic acid to

prevent skin and eye contact, and inhalation of dust particles.
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PPE Category Specific Recommendations

Eye Protection

Chemical safety goggles that meet European

Standard EN166 are required.[3] A readily

accessible eyewash station is mandatory.

Hand Protection

Wear chemical-impermeable gloves.[2] Since

specific breakthrough times for 1-

Aminocyclohexanecarboxylic acid are not

available, it is crucial to consult the glove

manufacturer's chemical resistance data. Nitrile

or neoprene gloves are generally recommended

for handling powdered chemicals.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 respirator or equivalent is

recommended.[5]

Skin and Body Protection
A laboratory coat should be worn. Ensure that

skin is not exposed.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 1-Aminocyclohexanecarboxylic acid from receipt

to use.

Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the label is intact and legible.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]

Preparation and Weighing:

Conduct all handling of the solid material within a certified chemical fume hood to minimize

inhalation exposure.
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Before handling, ensure all required PPE is correctly worn.

Use a dedicated, clean weighing vessel and tools.

Handle the powder carefully to avoid generating dust.

Dissolution and Use in Experiments:

If dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If the process is exothermic, use a cooling bath to control the temperature.

Keep the container closed when not in use.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminate all

surfaces.

Wash hands and any exposed skin thoroughly with soap and water after handling.[3]

Disposal Plan
Proper disposal of 1-Aminocyclohexanecarboxylic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 1-Aminocyclohexanecarboxylic acid in a designated,

properly labeled, and sealed waste container.

Do not mix with other waste streams unless compatible.

Container Decontamination:

Triple-rinse empty containers with a suitable solvent.[6]

The rinsate should be collected and disposed of as chemical waste.[6]
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After decontamination, deface the label on the empty container before disposal in

accordance with institutional guidelines.[6]

Waste Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal service.[3]

Follow all local, state, and federal regulations for chemical waste disposal.[4]

For spills, collect the material using an absorbent pad and dispose of it as hazardous

waste.

Workflow and Safety Logic
The following diagram illustrates the key decision points and procedural flow for safely handling

1-Aminocyclohexanecarboxylic acid.
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Safe Handling Workflow for 1-Aminocyclohexanecarboxylic Acid
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Caption: Workflow for handling 1-Aminocyclohexanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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